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Get Quote

The molecular formula C11H14O3 (molar mass: 194.22 g/mol) corresponds to several specific chemical

compounds [1]. The table below lists identified compounds relevant to biomedical research:

Compound Name Context / Source Relevance / Activity

gamma-Asarone (γ-
Asarone)

Identified in the n-hexane
extract of Lepidium
sativum (garden cress)
seeds [2].

Studied for potential anticancer properties;
research investigated its effects on

hepatocellular carcinoma (HCC) cell lines
[2].

3-Methoxy-2-
propoxybenzaldehyde

A unique chemical
available for research from

chemical suppliers [3].

Specific biological activity not detailed in
search results; provided for comprehensive

coverage.

Basic Research Context for gamma-Asarone

The primary research context for a C11H14O3 compound comes from a study on Lepidium sativum (garden

cress). Here is an overview of the research workflow and findings:
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Start: L. sativum Seeds

Successive Solvent Extraction

n-Hexane Extract
(Potent Fraction)

GC-MS Analysis

Identify 30 Compounds
including gamma-Asarone (C11H14O3)

Biological Assays

Cytotoxicity on
HCC Cell Lines (HuH-7, HEPG-2)

Gene Expression Analysis
(EGFR, BCL2, P53, etc.)

Molecular Docking
against EGFR and BCL2

Conclusion: Potential for
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Conclusion: Potential for
HCC Management

Click to download full resolution via product page

Experimental workflow for identifying and evaluating C11H14O3 (gamma-Asarone) from Lepidium sativum

[2].

Key Findings and Methodologies

Extraction and Identification: The n-hexane extract of L. sativum seeds showed the most potent
cytotoxic activity against hepatocellular carcinoma (HCC) cell lines (Huh-7 and HepG-2). GC-MS

analysis of this extract identified gamma-Asarone, which constituted 0.68% of the total identified
mass [2].

Mechanism of Action Investigation: The study proposed that the anticancer effect involves the
downregulation of genes like EGFR and BCL2, and the upregulation of P53 and BAX. Molecular

docking analysis suggested that gamma-Asarone and other major metabolites in the extract could
interact with molecular targets like EGFR and BCL2, potentially inhibiting their activity [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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